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tetrahydrate

Cat. No.: B154674 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, ensuring the safe and

compliant disposal of laboratory chemicals is paramount. This guide provides essential safety

and logistical information for the proper disposal of Manganese(II) bromide tetrahydrate
(MnBr₂·4H₂O), a compound requiring careful handling due to its potential health and

environmental hazards. Adherence to these procedures is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance.

Immediate Safety and Handling
Before beginning any disposal process, consult the Safety Data Sheet (SDS) for

Manganese(II) bromide tetrahydrate. The following are critical immediate safety measures:

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical safety

goggles or a face shield, nitrile or rubber gloves, and a lab coat or chemical-resistant suit. In

case of dust formation, a NIOSH-approved particulate respirator is necessary.

Ventilation: Always handle Manganese(II) bromide tetrahydrate in a well-ventilated area,

preferably within a chemical fume hood, to avoid inhalation of dust or aerosols.

Spill Management: In the event of a spill, prevent the formation of dust. Carefully sweep the

solid material into a suitable, labeled container for disposal.[1] Avoid washing spills into
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drains, as this can release manganese into the environment.

Step-by-Step Disposal Protocol
The proper disposal of Manganese(II) bromide tetrahydrate is dictated by federal, state, and

local regulations. The following protocol provides a general framework; however, it is imperative

to consult with your institution's Environmental Health and Safety (EHS) department for specific

guidance.

Waste Characterization: Determine if the waste is hazardous. While manganese is not one of

the eight metals specifically listed under the Resource Conservation and Recovery Act

(RCRA), a waste product containing it may be classified as hazardous if it exhibits

characteristics of ignitability, corrosivity, reactivity, or toxicity.[2]

Containerization and Labeling:

Place all waste Manganese(II) bromide tetrahydrate, including contaminated materials

like paper towels or PPE, into a clearly labeled, sealed, and compatible waste container.

The label should include "Hazardous Waste," the chemical name "Manganese(II)
bromide tetrahydrate," and any other information required by your institution.

Consult EHS: Contact your institution's EHS department to arrange for a hazardous waste

pickup. They will be familiar with the specific local and state regulations governing the

disposal of manganese-containing waste.

Licensed Disposal: Your institution's EHS department will coordinate with a licensed

hazardous waste disposal company.[1] Common disposal methods for such inorganic waste

include:

Landfill: Disposal in a designated hazardous waste landfill.

Chemical Treatment: The waste may undergo chemical treatment to precipitate the

manganese into a less soluble form before disposal.

Incineration: In some cases, the material may be dissolved in a combustible solvent and

burned in a chemical incinerator equipped with a scrubber to neutralize harmful gases like
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hydrogen bromide.[1]

Quantitative Safety and Environmental Data
The following table summarizes key exposure limits and environmental toxicity data for

manganese and its compounds. These values underscore the importance of proper handling

and disposal to protect both human health and aquatic ecosystems.
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Parameter Value Agency/Source Notes

Workplace Exposure

Limits (Airborne)

OSHA PEL

(Permissible Exposure

Limit)

5 mg/m³ (Ceiling) OSHA

Legal limit for

manganese

compounds.[3]

NIOSH REL

(Recommended

Exposure Limit)

1 mg/m³ (TWA) NIOSH

Time-weighted

average over an 8-

hour workday.[3]

NIOSH STEL (Short-

Term Exposure Limit)
3 mg/m³ NIOSH

15-minute time-

weighted average

exposure limit.[3]

ACGIH TLV

(Threshold Limit

Value)

0.02 mg/m³

(Respirable)
ACGIH

Guideline for

exposure to the

respirable fraction.[3]

0.1 mg/m³ (Inhalable) ACGIH

Guideline for

exposure to the

inhalable fraction.

Aquatic Toxicity

(Manganese)

Freshwater LC50 (96-

hour)
33.8 - 4540.0 mg/L

ANZECC &

ARMCANZ (2000)

Lethal concentration

for 50% of fish

species.

Freshwater NOEC

(28-day)
1.27 - 9.99 mg/L

ANZECC &

ARMCANZ (2000)

No Observed Effect

Concentration for

fathead minnow.

Marine Low Reliability

Trigger Value
80 µg/L

ANZECC &

ARMCANZ (2000)

Indicative interim

working level for

marine waters.

Drinking Water

Guidelines
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(Manganese)

Pennsylvania Human

Health Criterion
0.3 mg/L PA DEP

Proposed water

quality standard.[4]

EPA Secondary

Maximum

Contaminant Level

0.05 mg/L EPA

Non-enforceable

guideline for aesthetic

effects.[4]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Manganese(II) bromide tetrahydrate.
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Caption: Disposal workflow for Manganese(II) bromide tetrahydrate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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